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Compound of Interest

Compound Name: PF-06795071

Cat. No.: B12423201 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the long-term stability of PF-06795071 when

dissolved in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for PF-06795071 in DMSO?

A: Based on information from various suppliers, PF-06795071 solutions in DMSO have

different stability profiles depending on the storage temperature. For short-term storage, 4°C is

suitable for up to two weeks. For long-term storage, -80°C is recommended for up to six

months.[1][2] Some data also suggests that stock solutions can be stored at -20°C for several

months.[3]

Q2: How should I prepare a stock solution of PF-06795071 in DMSO?

A: To prepare a stock solution, weigh the desired amount of PF-06795071 powder and add the

calculated volume of anhydrous, high-purity DMSO.[4] It is recommended to vortex the solution

for 1-2 minutes to aid dissolution.[4] If the compound does not fully dissolve, gentle warming in

a 37°C water bath or sonication for 5-10 minutes can be applied. For obtaining higher solubility,

it is advised to warm the tube at 37°C and shake it in an ultrasonic bath for a while.

Q3: Can I subject my PF-06795071 DMSO stock solution to multiple freeze-thaw cycles?

A: It is best practice to aliquot your stock solution into single-use volumes to minimize freeze-

thaw cycles. Studies on other small molecules in DMSO have shown that multiple freeze-thaw
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cycles (up to 11 cycles) did not result in significant compound loss. However, to ensure the

integrity of your experiments, avoiding repeated freeze-thaw cycles is recommended.

Q4: What is the mechanism of action of PF-06795071?

A: PF-06795071 is a potent, selective, and covalent inhibitor of Monoacylglycerol Lipase

(MAGL). It has an IC50 of 3 nM for MAGL and exhibits over 1,000-fold selectivity over Fatty

Acid Amide Hydrolase (FAAH).
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Issue Possible Cause(s) Recommended Solution(s)

Precipitate observed in the

DMSO stock solution upon

thawing.

The solubility limit of PF-

06795071 in DMSO may have

been exceeded, or the

compound may have degraded

to a less soluble product.

1. Gently warm the solution to

37°C and vortex to attempt

redissolution. 2. If the

precipitate persists, centrifuge

the solution and analyze the

supernatant by HPLC to

determine the concentration of

the soluble compound. 3.

Consider preparing a more

dilute stock solution for future

use.

Inconsistent or unexpected

experimental results.

The PF-06795071 stock

solution may have degraded

due to improper storage or

handling.

1. Prepare a fresh stock

solution of PF-06795071 in

anhydrous, high-purity DMSO.

2. Perform a stability check on

your existing stock solution

using HPLC or LC-MS to

assess its purity and

concentration. 3. Ensure stock

solutions are aliquoted and

stored at the recommended

temperature (-80°C for long-

term) to avoid degradation and

contamination.

Appearance of new peaks in

the HPLC/LC-MS

chromatogram over time.

This indicates chemical

degradation of PF-06795071.

1. Attempt to identify the

degradation products using

mass spectrometry (MS). 2.

Review storage conditions

(temperature, light exposure,

container type) and handling

procedures to identify potential

causes of degradation. 3.

Shorten the storage time of the

stock solution.
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Quantitative Data on PF-06795071 Stability in DMSO
The following table summarizes the stability information for PF-06795071 in DMSO as provided

by chemical suppliers. It is important to note that this information is a general guideline, and for

long-term or sensitive experiments, in-house stability assessment is recommended.

Storage Temperature Solvent
Recommended Storage
Duration

4°C DMSO 2 weeks

-20°C DMSO Several months

-80°C DMSO 6 months

Experimental Protocols
Protocol for Assessing the Long-Term Stability of PF-
06795071 in DMSO
This protocol outlines a general procedure to evaluate the stability of PF-06795071 in a DMSO

stock solution over time using High-Performance Liquid Chromatography (HPLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS).

Materials:

PF-06795071 powder

Anhydrous, high-purity DMSO

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Amber glass or polypropylene vials

HPLC or LC-MS system with a suitable column and detector
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Procedure:

Preparation of Stock Solution:

Calculate the mass of PF-06795071 required to prepare a desired volume of a stock

solution (e.g., 10 mM).

Accurately weigh the calculated amount of PF-06795071 powder and place it into a clean

vial.

Add the calculated volume of anhydrous DMSO to the vial.

Vortex the solution for 1-2 minutes to facilitate dissolution. If necessary, use gentle

warming (37°C) or sonication.

Visually inspect the solution to ensure it is clear and free of particulate matter.

Time-Zero Analysis (T0):

Immediately after preparation, take an aliquot of the stock solution.

Dilute the aliquot to an appropriate concentration for analysis.

Analyze the sample by HPLC or LC-MS to determine the initial purity and concentration.

This will serve as your baseline.

Storage:

Aliquot the remaining stock solution into single-use amber glass vials, minimizing

headspace.

Store the vials at the desired temperature conditions (e.g., 4°C, -20°C, and -80°C) and

protect them from light.

Time-Point Analysis:

At predetermined time points (e.g., 1, 2, 4 weeks; 1, 3, 6 months), retrieve one aliquot

from each storage condition.
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Allow the aliquot to thaw completely and reach room temperature before opening.

Analyze the sample using the same HPLC or LC-MS method as the T0 analysis.

Data Analysis:

Compare the peak area of the parent PF-06795071 compound at each time point to the

T0 sample to determine the percentage of the compound remaining.

The appearance of new peaks in the chromatogram may indicate the formation of

degradation products.
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Caption: Signaling pathway of PF-06795071 as a MAGL inhibitor.
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Caption: Experimental workflow for stability assessment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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